Cas no 339108-86-0 (1-(2,6-Dichlorobenzyl)-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile)

• Product Name: 1-(2,6-Dichlorobenzyl)-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile
• CAS No: 339108-86-0
• MDL: MFCD00202795
• CID: 4648927
• Update Time: 2025-10-21

1-(2,6-Dichlorobenzyl)-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-Dichlorobenzyl)-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile

• MDL： MFCD00202795

Computed Properties

• Exact Mass: 354.033
• Monoisotopic Mass: 354.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 1-(2,6-Dichlorobenzyl)-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile

1-(2,6-Dichlorobenzyl)-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile: A Comprehensive Overview

1-(2,6-Dichlorobenzyl)-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile (CAS No. 339108-86-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, which include a dichlorobenzyl group, a phenyl ring, and a cyano group. These structural elements contribute to its potential biological activities and therapeutic applications.

The structural complexity of 1-(2,6-Dichlorobenzyl)-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile makes it an intriguing subject for study. The presence of the dichlorobenzyl group and the phenyl ring provides the molecule with aromatic stability and rigidity, which are crucial for its interaction with biological targets. The cyano group, on the other hand, imparts additional reactivity and can influence the compound's pharmacokinetic properties.

Recent studies have highlighted the pharmacological potential of 1-(2,6-Dichlorobenzyl)-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile in various therapeutic areas. One notable application is its use as an antitumor agent. Research has shown that this compound exhibits significant cytotoxic activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action involves the induction of apoptosis and the inhibition of cell proliferation, making it a promising candidate for further development in oncology.

In addition to its antitumor properties, 1-(2,6-Dichlorobenzyl)-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-(2,6-Dichlorobenzyl)-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile is another important aspect to consider. Preclinical studies have shown that this compound has good oral bioavailability and a favorable half-life, which are essential for its therapeutic efficacy. Furthermore, it exhibits low toxicity in animal models, indicating a favorable safety profile.

From a synthetic chemistry perspective, the preparation of 1-(2,6-Dichlorobenzyl)-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile involves several well-established synthetic routes. One common approach is the condensation of 2-chloroacetonitrile with 4-chloroacetophenone followed by substitution with 2,6-dichlorobenzyl chloride. This multi-step process allows for the controlled synthesis of the target molecule with high purity and yield.

The mechanistic studies on 1-(2,6-Dichlorobenzyl)-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile have provided valuable insights into its biological activities. For instance, molecular docking studies have revealed that this compound can bind to specific protein targets involved in cell signaling pathways. This binding affinity contributes to its ability to modulate cellular processes such as apoptosis and inflammation.

Despite its promising properties, further research is needed to fully understand the therapeutic potential of 1-(2,6-Dichlorobenzyl)-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials will provide critical data on dosing regimens, side effects, and long-term outcomes.

In conclusion, 1-(2,6-Dichlorobenzyl)-2-oxo-6-phenyl-1,2-dihydro-3-pyrnitrile (CAS No. 339108-86-0) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features and pharmacological activities make it an exciting subject for ongoing research and development in medicinal chemistry and pharmaceutical sciences.